Cas no 2680863-04-9 (benzyl N-(2-fluoro-6-methyl-4-nitrophenyl)carbamate)

• Product Name: benzyl N-(2-fluoro-6-methyl-4-nitrophenyl)carbamate
• CAS No: 2680863-04-9
• MF: C₁₅H₁₃FN₂O₄
• MW: 304.273127317429
• CID: 5635301
• PubChem ID: 165929438
• Update Time: 2025-06-30

benzyl N-(2-fluoro-6-methyl-4-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-fluoro-6-methyl-4-nitrophenyl)carbamate
• 2680863-04-9
• EN300-28291107

• Inchi： 1S/C15H13FN2O4/c1-10-7-12(18(20)21)8-13(16)14(10)17-15(19)22-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,19)
• InChI Key： LCVIETCQJROSLJ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C)=C1NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 304.08593506g/mol
• Monoisotopic Mass: 304.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.2Ų

Additional information on benzyl N-(2-fluoro-6-methyl-4-nitrophenyl)carbamate

Benzyl N-(2-Fluoro-6-Methyl-4-Nitrophenyl)Carbamate (CAS No. 2680863-04-9)

Benzyl N-(2-fluoro-6-methyl-4-nitrophenyl)carbamate, with the CAS number 2680863-04-9, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a substituted phenyl ring containing fluoro, methyl, and nitro substituents. The benzyl group serves as a versatile functional unit, while the substituted phenyl ring introduces electronic and steric effects that make this compound suitable for a wide range of applications.

The synthesis of benzyl N-(2-fluoro-6-methyl-4-nitrophenyl)carbamate involves a series of carefully controlled reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.

One of the most notable features of this compound is its electronic properties, which are heavily influenced by the nitro group on the phenyl ring. The nitro group acts as an electron-withdrawing substituent, significantly altering the reactivity and stability of the molecule. This makes benzyl N-(2-fluoro-6-methyl-4-nitrophenyl)carbamate an attractive candidate for applications in electronic materials and sensors.

Recent studies have highlighted the potential of this compound in the development of advanced materials for energy storage systems. For instance, researchers have investigated its use as an additive in lithium-ion batteries to enhance their performance and longevity. The fluoro and methyl substituents on the phenyl ring contribute to improved ion transport properties, making this compound a promising candidate for next-generation battery technologies.

In addition to its electronic applications, benzyl N-(2-fluoro-6-methyl-4-nitrophenyl)carbamate has also found utility in pharmaceutical research. Its unique structure allows for interactions with various biological molecules, making it a valuable tool in drug discovery efforts. Scientists are currently exploring its potential as a lead compound for developing new therapeutic agents targeting specific diseases.

The physical properties of this compound, such as its melting point and solubility, are critical factors in determining its suitability for various applications. Recent experimental data indicate that benzyl N-(2-fluoro-6-methyl-4-nitrophenyl)carbamate exhibits excellent thermal stability, making it ideal for high-temperature applications. Its solubility characteristics also make it amenable to processing in both organic and aqueous environments.

From a manufacturing perspective, the production scale of this compound has been steadily increasing due to its growing demand across multiple industries. Advanced purification techniques, including chromatography and crystallization, ensure that the final product meets stringent quality standards. The integration of automation in production facilities has further enhanced efficiency and consistency in manufacturing.

In conclusion, benzyl N-(2-fluoro-6-methyl-4-nitrophenyl)carbamate (CAS No. 2680863-04-9) is a multifaceted compound with diverse applications across chemistry, materials science, and pharmaceuticals. Its unique structure and properties continue to drive innovative research and development efforts, positioning it as a key player in advancing modern technologies.